Cas no 864801-94-5 (1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid)

1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a benzyl substituent at the 1-position and a carboxylic acid functional group. The presence of difluorination at the 4-position enhances its stability and influences its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid cyclohexane backbone, combined with the polar carboxylic acid group, improves its utility in structure-activity relationship studies and drug design. Its well-defined stereochemistry and functional group compatibility further support its use in selective derivatization and medicinal chemistry applications. This compound is particularly suited for research requiring fluorinated building blocks with tailored physicochemical properties.
1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid structure
864801-94-5 structure
Product Name:1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid
CAS No:864801-94-5
MF:C14H16F2O2
MW:254.272451400757
CID:3030784
PubChem ID:58846174
Update Time:2025-06-12

1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid
    • Cyclohexanecarboxylic acid, 4,4-difluoro-1-(phenylmethyl)-
    • Inchi: 1S/C14H16F2O2/c15-14(16)8-6-13(7-9-14,12(17)18)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,17,18)
    • InChI Key: GGWNCOADQPGJKK-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=CC=C2)(C(O)=O)CCC(F)(F)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

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Additional information on 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 864801-94-5)

1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 864801-94-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluorocyclohexane moiety and the benzyl group makes this compound a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's carboxylic acid functionality further enhances its reactivity, enabling it to participate in various coupling reactions.

In recent years, the demand for fluorinated compounds like 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to improve the metabolic stability and bioavailability of drug candidates. This compound's difluorocyclohexane core is particularly noteworthy, as it mimics the conformational rigidity of natural substrates while introducing electronegative fluorine atoms. Such features are highly sought after in the design of next-generation therapeutics, especially for targets like G-protein-coupled receptors (GPCRs) and kinases.

The synthesis of 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid typically involves multi-step organic transformations, including Friedel-Crafts alkylation, fluorination, and oxidation reactions. Advanced techniques such as flow chemistry and catalysis have been employed to optimize its production, addressing challenges like regioselectivity and yield. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices in the chemical industry.

From an analytical perspective, 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. Its physicochemical properties, such as solubility and logP, are critical for predicting its behavior in biological systems. These parameters are often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a hot topic in drug development circles.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorinated polymers with enhanced thermal and chemical resistance. The integration of AI-driven molecular modeling tools has accelerated the exploration of such applications, enabling researchers to predict performance characteristics before synthesis. This intersection of chemistry and technology resonates with current trends in digital transformation across scientific disciplines.

For suppliers and distributors, 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid represents a niche but growing market segment. Quality control measures, such as certificates of analysis (CoA) and GMP compliance, are frequently searched terms among buyers, reflecting the importance of traceability in specialty chemicals. Additionally, regulatory frameworks like REACH and FDA guidelines are often referenced in procurement discussions, underscoring the compound's relevance in regulated industries.

In summary, 1-Benzyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 864801-94-5) exemplifies the convergence of synthetic innovation and applied science. Its structural features and functional groups make it a valuable building block for diverse applications, from precision medicine to advanced materials. As research continues to uncover new possibilities, this compound is poised to remain a focal point in interdisciplinary scientific endeavors.

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